Cas no 864353-57-1 (5-({(tert-butoxy)carbonylamino}methyl)pyridine-2-carboxylic acid)

• Product Name: 5-({(tert-butoxy)carbonylamino}methyl)pyridine-2-carboxylic acid
• CAS No: 864353-57-1
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• MDL: MFCD24047018
• CID: 5232692
• PubChem ID: 57656024
• Update Time: 2025-06-26

5-({(tert-butoxy)carbonylamino}methyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• 5-(tert-Butoxycarbonylamino-methyl)-pyridine-2-carboxylic acid
• 5-(((tert-Butoxycarbonyl)amino)methyl)picolinic acid
• 5-({(tert-butoxy)carbonylamino}methyl)pyridine-2-carboxylic acid

• MDL： MFCD24047018
• Inchi： 1S/C12H16N2O4/c1-12(2,3)18-11(17)14-7-8-4-5-9(10(15)16)13-6-8/h4-6H,7H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： IIVBAONOVIXANB-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(CNC(OC(C)(C)C)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-({(tert-butoxy)carbonylamino}methyl)pyridine-2-carboxylic acid

Introduction to 5-({(tert-butoxy)carbonylamino}methyl)pyridine-2-carboxylic acid (CAS No. 864353-57-1)

5-({(tert-butoxy)carbonylamino}methyl)pyridine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 864353-57-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivative class, which is well-documented for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a tert-butoxy carbonylamino substituent and a methylpyridine-2-carboxylic acid backbone, make it a versatile intermediate in the synthesis of more complex pharmacophores.

The tert-butoxy carbonylamino moiety is a key functional group that enhances the stability of the compound during synthetic processes and provides a suitable site for further derivatization. This feature is particularly valuable in peptide mimetics and peptidomimetic drug design, where protecting groups are essential to prevent unwanted side reactions. The methylpyridine-2-carboxylic acid component contributes to the overall solubility and reactivity of the molecule, making it amenable to various chemical transformations such as esterification, amidation, and coupling reactions.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that pyridine derivatives can exhibit properties ranging from antimicrobial to anti-inflammatory effects. The specific arrangement of atoms in 5-({(tert-butoxy)carbonylamino}methyl)pyridine-2-carboxylic acid positions it as a promising candidate for further investigation in medicinal chemistry. Researchers have explored its potential as a precursor in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its role in the development of enzyme inhibitors. Pyridine-based scaffolds are frequently employed in designing molecules that can selectively interact with enzymatic targets. The tert-butoxy carbonylamino group can be strategically modified to enhance binding affinity and selectivity, which are critical parameters in drug design. For instance, studies have shown that derivatives of this compound can modulate the activity of enzymes involved in metabolic pathways, offering potential therapeutic benefits.

The pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening techniques to identify novel bioactive compounds. 5-({(tert-butoxy)carbonylamino}methyl)pyridine-2-carboxylic acid has been utilized in virtual screening campaigns to identify hits with desirable pharmacokinetic properties. These efforts have led to the discovery of several lead compounds that are currently undergoing further optimization.

Another area where this compound has shown promise is in the field of immunomodulation. Pyridine derivatives have been reported to interact with immune receptors and signaling pathways, making them attractive candidates for immunotherapy applications. The structural flexibility of 5-({(tert-butoxy)carbonylamino}methyl)pyridine-2-carboxylic acid allows for modifications that can fine-tune its immunomodulatory effects, potentially leading to new treatments for autoimmune diseases and infections.

The synthesis of 5-({(tert-butoxy)carbonylamino}methyl)pyridine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance yield but also improve the purity of the final product, which is crucial for pharmaceutical applications.

In conclusion, 5-({(tert-butoxy)carbonylamino}methyl)pyridine-2-carboxylic acid (CAS No. 864353-57-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable building block for developing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.